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Compound of Interest

1-(3-Chlorophenyl)-3-
Compound Name:
cyclopentylurea

Cat. No.: B5631963

Get Quote

Technical Monograph: 1-(3-Chlorophenyl)-3-
cyclopentylurea

Part 1: Chemical Identity & Core Data[1]
Nomenclature & ldentifiers

\

This compound belongs to the class of 1,3-disubstituted ureas, characterized by a lipophilic
cyclopentyl group and a meta-chlorinated phenyl ring. This specific substitution pattern is
designed to optimize hydrophobic interactions within enzyme active sites (e.g., SEH) while
maintaining metabolic stability.
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Parameter Data / Value

IUPAC Name 1-(3-Chlorophenyl)-3-cyclopentylurea

N-(3-Chlorophenyl)-N'-cyclopentylurea; 3-
Common/Alt Names
Chlorophenyl-cyclopentylurea

CAS Number Not Widely Listed (See Note*)
Molecular Formula C12H15CIN20

Molecular Weight 238.71 g/mol

SMILES Clclccec(NC(=O)NC2CCCC2)cl

(Predicted) WUPWWTKSYQSCFQ-

InChl Ke
Y UHFFFAOYSA-N (Analogous to cyclohexyl)

Note on CAS Number: As of current chemical registries (PubChem, CAS SciFinder), this
specific cyclopentyl derivative is often categorized under general substituted ureas or found
within patent libraries (e.g., US8815951) without a dedicated, unique CAS entry in public
catalogs. Researchers should reference the Cyclohexyl Analog (CAS 72802-45-0) for
regulatory comparisons.

Physicochemical Profile (Predicted)

Based on Structural Activity Relationship (SAR) with 1-(3-chlorophenyl)-3-cyclohexylurea.
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Property Value (Est.) Significance
) White to Off-White Crystalline
Physical State Solid Standard for arylureas.
oli

Indicates stable crystal lattice;
Melting Point 142 — 148 °C typical for urea H-bonding

networks.

Lipophilic; suitable for cell

LogP (Octanol/Water) ~3.2-3.6 ]
membrane penetration.
B DMSO (>20 mg/mL), Ethanol; Requires organic co-solvent for
Solubility ) . .
Poor in Water biological assays.

Part 2: Synthesis & Manufacturing Protocol
Retrosynthetic Analysis

The most robust synthetic route involves the nucleophilic addition of an amine to an
isocyanate. This method is preferred over the reaction of an aniline with a carbamoyl chloride
due to cleaner reaction profiles and easier purification.

Pathway: 3-Chlorophenyl isocyanate + Cyclopentylamine

Product

Experimental Protocol (Self-Validating)

Persona Note: As a Senior Scientist, | recommend the Isocyanate route for its atom economy
and lack of HCI byproduct generation, which simplifies workup.

Reagents:
o 3-Chlorophenyl isocyanate (1.0 equiv)
e Cyclopentylamine (1.1 equiv)

e Dichloromethane (DCM) or Tetrahydrofuran (THF) (Anhydrous)
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Step-by-Step Methodology:

Preparation: Flame-dry a 100 mL round-bottom flask and purge with Nitrogen (

)

Solvation: Dissolve 3-Chlorophenyl isocyanate (e.g., 5.0 mmol) in 20 mL of anhydrous DCM.
Cool to 0°C in an ice bath to control the exotherm.

Addition: Dropwise add Cyclopentylamine (5.5 mmol) dissolved in 5 mL DCM over 10
minutes.

o Validation Check: The reaction should remain clear or turn slightly cloudy; immediate
precipitation of the urea is common in non-polar solvents.

Reaction: Remove ice bath and stir at Room Temperature (RT) for 2—4 hours.

o Monitoring: Check TLC (Hexane:EtOAc 3:1). Disappearance of the isocyanate spot
indicates completion.

Workup: Filter the resulting white precipitate. Wash the filter cake with cold Hexane (
mL) to remove excess amine.

Purification: Recrystallize from hot Ethanol or Ethanol/Water mixture if necessary.
Characterization: Confirm structure via

H-NMR (DMSO-
). Look for the urea protons (
, singlets) around

8.5—6.0 ppm (often split).

Synthesis Workflow Diagram
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Figure 1: One-step synthetic pathway via isocyanate coupling.

Part 3: Biological & Pharmacological Applications[3]
[4][5]

Primary Target: Soluble Epoxide Hydrolase (SEH)
Inhibition

Substituted ureas are the "gold standard" pharmacophore for inhibiting SEH. The enzyme

hydrolyzes Epoxyeicosatrienoic acids (EETs)—endogenous anti-inflammatory lipids—into less
active diols.[1]

e Mechanism: The urea moiety mimics the transition state of the epoxide hydrolysis. The N-H
protons form hydrogen bonds with the catalytic aspartic acid residue (Asp335) in the seH
active site.

» Role of Cyclopentyl Group: Provides hydrophobic bulk to occupy the catalytic tunnel,
increasing binding affinity (

often in nanomolar range).

Secondary Activity: Cytokinin (Plant Physiology)

Phenylurea derivatives (e.g., CPPU, Thidiazuron) exhibit strong cytokinin activity.

» Application: Used in tissue culture to stimulate cell division or in agriculture to increase fruit
set. The 3-chloro substitution is known to enhance stability against cytokinin oxidase
enzymes.

Mechanism of Action Diagram
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Figure 2: Inhibition of SEH pathway preventing EET degradation.

Part 4: Safety & Handling (SDS Highlights)

While specific toxicological data for the cyclopentyl derivative is sparse, data from the
Cyclohexyl analog (CAS 72802-45-0) and general phenylureas applies:

e GHS Classification:
o Warning: Causes skin irritation (H315), Causes serious eye irritation (H319).[2][3]

o Environmental: May cause long-lasting harmful effects to aquatic life (H413) — typical for
lipophilic ureas.

» Handling: Wear nitrile gloves and safety glasses. Avoid inhalation of dust.[4][5]

o Storage: Store at 2—8°C (Refrigerated) to prevent slow hydrolysis over years.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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